![molecular formula C17H28N2O2S B4704457 N-[3-(2-ethyl-1-piperidinyl)propyl]-4-methylbenzenesulfonamide](/img/structure/B4704457.png)
N-[3-(2-ethyl-1-piperidinyl)propyl]-4-methylbenzenesulfonamide
Overview
Description
N-[3-(2-ethyl-1-piperidinyl)propyl]-4-methylbenzenesulfonamide, also known as EPPS, is a chemical compound that has been widely used in scientific research. EPPS is a zwitterionic buffer that has unique properties, making it useful in various applications.
Mechanism of Action
N-[3-(2-ethyl-1-piperidinyl)propyl]-4-methylbenzenesulfonamide acts as a buffer by accepting or donating protons to maintain the pH of a solution. It has a pKa of 8.0, which makes it effective in the physiological pH range. This compound can also interact with proteins and stabilize them, preventing denaturation and preserving their activity.
Biochemical and Physiological Effects:
This compound has been shown to have minimal effects on biochemical and physiological processes. It does not interfere with enzyme activity or protein function, making it a suitable buffer for biological samples. This compound has also been shown to have low toxicity, making it safe for use in lab experiments.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[3-(2-ethyl-1-piperidinyl)propyl]-4-methylbenzenesulfonamide is its effectiveness as a buffer in the physiological pH range. It has also been shown to be stable over a wide range of temperatures and concentrations. However, this compound has some limitations, such as its limited solubility in water, which can affect its use in some experiments. It is also not suitable for experiments that require a high buffering capacity.
Future Directions
There are several future directions for N-[3-(2-ethyl-1-piperidinyl)propyl]-4-methylbenzenesulfonamide research. One area of interest is the development of new this compound derivatives with improved solubility and buffering capacity. Another direction is the use of this compound in the study of protein-ligand interactions, as it has been shown to stabilize proteins and prevent denaturation. Additionally, this compound can be used in the development of new drug delivery systems, as it has been shown to be effective in maintaining the stability of drugs in biological samples.
Conclusion:
In conclusion, this compound is a useful chemical compound that has been widely used in scientific research as a buffer for biological samples. Its unique properties make it effective in maintaining the pH of solutions and stabilizing proteins. This compound has minimal effects on biochemical and physiological processes and has low toxicity, making it safe for use in lab experiments. There are several future directions for this compound research, including the development of new derivatives and the use of this compound in drug delivery systems.
Scientific Research Applications
N-[3-(2-ethyl-1-piperidinyl)propyl]-4-methylbenzenesulfonamide has been widely used in scientific research as a buffer for biological samples. It has been shown to be effective in maintaining the pH of biological samples, especially in electrophysiology experiments. This compound has also been used in the study of protein-ligand interactions, as it can stabilize proteins and prevent denaturation.
properties
IUPAC Name |
N-[3-(2-ethylpiperidin-1-yl)propyl]-4-methylbenzenesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H28N2O2S/c1-3-16-7-4-5-13-19(16)14-6-12-18-22(20,21)17-10-8-15(2)9-11-17/h8-11,16,18H,3-7,12-14H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRIZJWOXFMYWDG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCCCN1CCCNS(=O)(=O)C2=CC=C(C=C2)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H28N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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